2-Phenyl-7-methyl-1,8-naphthyridine-4-ol
Overview
Description
2-Phenyl-7-methyl-1,8-naphthyridine-4-ol is a derivative of 1,8-naphthyridine . It is a dark brown solid with a melting point of 108-110°C . This compound has been synthesized for an in vitro evaluation of its anticancer activity against the human breast cancer cell line (MCF7) .
Synthesis Analysis
The synthesis of 2-Phenyl-7-methyl-1,8-naphthyridine-4-ol involves the formylation of 7-methyl-2-phenyl-1,8-naphthyridin-4-ol via the Vilsmeier–Haack reaction . This affords the vital starting compound in the study: the 4-hydroxy-7-methyl-2-phenyl-1,8-naphthyridine-3-carbaldehyde .Molecular Structure Analysis
The molecular structure of 2-Phenyl-7-methyl-1,8-naphthyridine-4-ol was identified based on microanalysis and spectral data . The IR spectrum shows peaks at 3158 cm-1 (OH) and 1596, 1504 cm-1 (C=C, C=N). The 1H NMR spectrum (DMSO-d6) shows peaks at various chemical shifts .Chemical Reactions Analysis
The chemical reactions involving 2-Phenyl-7-methyl-1,8-naphthyridine-4-ol are part of the broader field of 1,8-naphthyridine chemistry . This includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one .Physical And Chemical Properties Analysis
2-Phenyl-7-methyl-1,8-naphthyridine-4-ol is a dark brown solid with a melting point of 108-110°C . The IR spectrum shows peaks at 3158 cm-1 (OH) and 1596, 1504 cm-1 (C=C, C=N). The 1H NMR spectrum (DMSO-d6) shows peaks at various chemical shifts .Mechanism of Action
Certain 1,8-naphthyridine derivatives, including 2-Phenyl-7-methyl-1,8-naphthyridine-4-ol, are considered good DNA intercalators . They bind with double-stranded DNA (ds-DNA) by intercalating between adjacent base pairs, thus changing the DNA conformation and inhibiting DNA duplication or transcription leading to suppression of cancer cell growth .
Safety and Hazards
While specific safety and hazard information for 2-Phenyl-7-methyl-1,8-naphthyridine-4-ol is not available, general safety measures for handling similar compounds include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, avoiding ingestion and inhalation, and avoiding dust formation .
properties
IUPAC Name |
7-methyl-2-phenyl-1H-1,8-naphthyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-10-7-8-12-14(18)9-13(17-15(12)16-10)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USYVLFNTOOQIMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=O)C=C(N2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60420205 |
Source
|
| Record name | 7-methyl-2-phenyl-1H-1,8-naphthyridin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60420205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-7-methyl-1,8-naphthyridine-4-ol | |
CAS RN |
67159-08-4 |
Source
|
| Record name | 7-methyl-2-phenyl-1H-1,8-naphthyridin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60420205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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